Cas no 72078-82-1 (N-Methylnitroacetamide)

N-Methylnitroacetamide (CAS: 13256-96-1) is a nitro-substituted acetamide derivative with the molecular formula C₃H₆N₂O₃. This compound is characterized by its nitro functional group, which enhances its reactivity in organic synthesis, particularly in nitration and condensation reactions. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, where precise functional group manipulation is required. The methyl substitution on the nitrogen atom improves solubility in organic solvents, facilitating its use in diverse reaction conditions. N-Methylnitroacetamide is handled with care due to its potential sensitivity to heat and shock, requiring standard safety protocols for nitro compounds.

N-Methylnitroacetamide structure

Product Name:N-Methylnitroacetamide

CAS No:72078-82-1

MF:C₃H₆N₂O₃

MW:118.09134054184

CID:562675

PubChem ID:12512111

Update Time:2025-10-07

N-Methylnitroacetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide,N-methyl-2-nitro-
- N-Methylnitroacetamide
- N-METHYL-2-NITROACETAMIDE
- N-Methylnitroacetami
- Acetamide,N-methyl-2-nitro
- nitro-acetic acid methylamide
- Nitro-essigsaeure-methylamid
- N-methyl-2-nitro-acetamide
- N-Methyl-nitroacetamid
- RXGDLJRIJKYANC-UHFFFAOYSA-N
- N-methyl-2-nitroacetamide? (Ranitidine Impurity
- RANITIDINE HYDROCHLORIDE IMPURITY, RANITIDINE SIMPLE NITROACETAMIDE- [USP IMPURITY]
- FT-0671996
- RANITIDINE HYDROCHLORIDE IMPURITY H [EP IMPURITY]
- Ranitidine hydrochloride specified impurity H [EP]
- Q27278042
- A899916
- Ranitidine hydrochloride impurity, ranitidine simple nitroacetamide- [USP]
- Ranitidine Hydrochloride Imp. H (EP); Ranitidine Imp. H (EP); N-Methyl-2-nitroacetamide; Ranitidine Hydrochloride Impurity H; Ranitidine Impurity H
- NS00000900
- EN300-748828
- 72078-82-1
- SCHEMBL4054090
- FL17V7RS6Z
- Acetamide, N-methyl-2-nitro-
- UNII-FL17V7RS6Z
- AT26629
- DTXSID00222407
- AKOS006352464
- CS-0166240
- Nitroacetmethylamid
- Inchi： 1S/C3H6N2O3/c1-4-3(6)2-5(7)8/h2H2,1H3,(H,4,6)
- InChI Key： RXGDLJRIJKYANC-UHFFFAOYSA-N
- SMILES： O=C(C[N+](=O)[O-])NC

Computed Properties

Exact Mass: 118.03800
Monoisotopic Mass: 118.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 74.9Å²

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Boiling Point: 325.3±25.0 °C at 760 mmHg
Flash Point: 166.4±28.5 °C
PSA: 74.92000
LogP: -0.07680

N-Methylnitroacetamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

N-Methylnitroacetamide Pricemore >>

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